Cas no 1804867-60-4 (2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol)

2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol is a fluorinated pyridine derivative with a hydroxymethyl substituent at the 3-position, a hydroxyl group at the 5-position, and difluoromethyl and trifluoromethyl groups at the 2- and 4-positions, respectively. The presence of multiple fluorine atoms enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The hydroxyl and hydroxymethyl groups provide reactive sites for further functionalization, enabling diverse derivatization pathways. Its structural features contribute to improved metabolic stability and bioavailability in target applications. The compound is typically handled under controlled conditions due to its reactive functional groups. It is commonly used in research settings for the development of fluorinated bioactive molecules.

2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol structure

1804867-60-4 structure

Product Name:2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol

CAS No:1804867-60-4

MF:C₈H₆F₅NO₂

MW:243.130759716034

CID:4892162

Update Time:2025-06-08

2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol
- Inchi： 1S/C8H6F5NO2/c9-7(10)6-3(2-15)5(8(11,12)13)4(16)1-14-6/h1,7,15-16H,2H2
- InChI Key： WFLWWHLPGSJUPN-UHFFFAOYSA-N
- SMILES： FC(C1C(=CN=C(C(F)F)C=1CO)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 235
XLogP3: 1.2
Topological Polar Surface Area: 53.4

2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029024190-250mg	2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol	1804867-60-4	95%	250mg	$999.60	2022-04-01
Alichem	A029024190-500mg	2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol	1804867-60-4	95%	500mg	$1,802.95	2022-04-01
Alichem	A029024190-1g	2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol	1804867-60-4	95%	1g	$2,808.15	2022-04-01

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Additional information on 2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol

Comprehensive Analysis of 2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804867-60-4) and Its Applications

The compound 2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804867-60-4) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring difluoromethyl and trifluoromethyl groups, this compound exhibits remarkable chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to the growing demand for fluorinated building blocks in drug discovery and crop protection.

One of the key reasons behind the rising interest in 2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol is its role in the development of bioactive molecules. Fluorinated compounds are known for their enhanced metabolic stability and lipophilicity, which are critical factors in the design of pharmaceutical candidates. Recent studies have highlighted the importance of pyridine derivatives in targeting various enzymes and receptors, making this compound a promising scaffold for medicinal chemistry applications.

In the agrochemical sector, 2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol is being investigated for its potential as a pesticide intermediate. The incorporation of fluorine atoms often leads to improved pesticidal activity and environmental stability. As sustainability becomes a focal point in agriculture, the demand for efficient and eco-friendly agrochemicals has surged, positioning this compound as a candidate for next-generation crop protection solutions.

The synthesis of 2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol involves advanced organic synthesis techniques, including selective fluorination and functional group transformations. Chemists are particularly interested in optimizing its production to achieve higher yields and purity, which are essential for large-scale applications. The compound's CAS No. 1804867-60-4 serves as a unique identifier, facilitating its cataloging and procurement in research and industrial settings.

Beyond its immediate applications, 2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol is also being studied for its potential in material science. Fluorinated pyridines are known to contribute to the development of advanced materials with unique electronic and optical properties. This has sparked interest in fields such as organic electronics and photovoltaic research, where tailored molecular structures are crucial for performance optimization.

As the scientific community continues to explore the versatility of 2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol, its relevance in green chemistry initiatives cannot be overlooked. Researchers are investigating eco-friendly synthetic routes and catalytic processes to minimize waste and energy consumption. This aligns with global trends toward sustainable chemical manufacturing, further enhancing the compound's appeal.

In conclusion, 2-(Difluoromethyl)-5-hydroxy-4-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804867-60-4) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique fluorinated structure and functional groups make it a valuable asset in modern chemistry, driving innovation and sustainability in multiple industries.